Cas no 2680571-86-0 (4-methoxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid)

• Product Name: 4-methoxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid
• CAS No: 2680571-86-0
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 5645561
• PubChem ID: 165916116
• Update Time: 2025-06-13

4-methoxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-methyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• 2680571-86-0
• EN300-28277629
• 4-methoxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C11H17NO5/c1-4-5-17-10(15)12-7-8(16-3)6-11(12,2)9(13)14/h4,8H,1,5-7H2,2-3H3,(H,13,14)
• InChI Key： QTGNKHAWQYWKKL-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(=O)OCC=C)C(C(=O)O)(C)C1

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-methoxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid

Research Briefing on 4-methoxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid (CAS: 2680571-86-0)

In recent years, the compound 4-methoxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid (CAS: 2680571-86-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine backbone and functional groups, has shown promising potential in various therapeutic applications, including drug development and medicinal chemistry. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 4-methoxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of the compound, with particular emphasis on the stereoselective introduction of the methoxy and allyloxycarbonyl groups. Researchers have employed catalytic asymmetric synthesis and green chemistry principles to enhance the efficiency and sustainability of the production process. These advancements are critical for scaling up the compound for preclinical and clinical studies.

From a biological perspective, 4-methoxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid has demonstrated notable activity in modulating specific enzymatic pathways. In vitro studies have revealed its potential as an inhibitor of key enzymes involved in inflammatory and neurodegenerative diseases. For instance, the compound has shown inhibitory effects on cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), suggesting its utility in developing novel anti-inflammatory and neuroprotective agents. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.

In addition to its enzymatic modulation, the compound's structural features make it a valuable scaffold for designing prodrugs and targeted therapies. Researchers have explored its incorporation into larger molecular frameworks to enhance bioavailability and tissue specificity. Preliminary in vivo studies in animal models have indicated favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore the compound's potential as a versatile building block in drug discovery programs.

Looking ahead, the research community is keen to explore the clinical translation of 4-methoxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved efficacy and safety profiles. Moreover, the integration of computational modeling and high-throughput screening techniques will likely play a pivotal role in identifying new therapeutic applications for this compound.

In conclusion, 4-methoxy-2-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique chemical structure, coupled with its demonstrated biological activity, positions it as a valuable asset for future drug development initiatives. Continued research and innovation will be essential to fully unlock its therapeutic potential and address unmet medical needs.